Cas no 2138197-02-9 (1(2H)-Isoquinolinone, 4-bromo-7-(1-methylethyl)-)

• Product Name: 1(2H)-Isoquinolinone, 4-bromo-7-(1-methylethyl)-
• CAS No: 2138197-02-9
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• CID: 5259647
• Update Time: 2025-06-24

1(2H)-Isoquinolinone, 4-bromo-7-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 4-bromo-7-(1-methylethyl)-

• Inchi： 1S/C12H12BrNO/c1-7(2)8-3-4-9-10(5-8)12(15)14-6-11(9)13/h3-7H,1-2H3,(H,14,15)
• InChI Key： YMZXEPMUDQCFPS-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC(C(C)C)=C2)C(Br)=CN1

Additional information on 1(2H)-Isoquinolinone, 4-bromo-7-(1-methylethyl)-

Introduction to 1(2H)-Isoquinolinone, 4-bromo-7-(1-methylethyl) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2138197-02-9, identified as 1(2H)-Isoquinolinone, 4-bromo-7-(1-methylethyl), represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound, featuring a brominated isoquinolinone core with an isopropyl substituent, has garnered significant attention due to its unique structural and functional properties. The strategic placement of the bromine atom at the 4-position and the isopropyl group at the 7-position introduces a high degree of reactivity, making it a valuable scaffold for further derivatization and exploration in pharmaceutical and biochemical research.

In recent years, the field of medicinal chemistry has witnessed an increasing interest in isoquinolinone derivatives due to their diverse biological activities. These compounds have been extensively studied for their potential applications in drug discovery, particularly as kinase inhibitors, antimicrobial agents, and anticancer agents. The presence of the bromine atom in 1(2H)-Isoquinolinone, 4-bromo-7-(1-methylethyl) enhances its utility as a building block in synthetic chemistry, enabling various cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which can lead to novel therapeutic entities.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of biologically active molecules. Researchers have leveraged its reactive sites to develop inhibitors targeting specific enzymes involved in cancer pathways. For instance, isoquinolinone derivatives have been shown to modulate the activity of tyrosine kinases, which are critical in signal transduction pathways associated with tumor growth and metastasis. The bromine substituent at the 4-position serves as an excellent handle for palladium-catalyzed coupling reactions, facilitating the introduction of diverse functional groups that can enhance binding affinity and selectivity.

Moreover, the isopropyl group at the 7-position adds steric bulk to the molecule, which can influence its interactions with biological targets. This feature is particularly useful in designing molecules that exhibit improved solubility and reduced toxicity. Recent studies have demonstrated that modifications at this position can significantly alter pharmacokinetic properties, making it possible to fine-tune drug-like characteristics such as bioavailability and metabolic stability. Such fine-tuning is essential for translating promising candidates into viable therapeutics.

The versatility of 1(2H)-Isoquinolinone, 4-bromo-7-(1-methylethyl) extends beyond its applications in drug discovery. It has also been explored as a key intermediate in materials science, particularly in the development of organic electronic materials. Isoquinolinone derivatives exhibit excellent photophysical properties, making them suitable for use in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other optoelectronic devices. The bromine atom's presence allows for further functionalization via metal-catalyzed reactions, enabling the creation of conjugated polymers and small molecules with tailored electronic properties.

In conclusion, 1(2H)-Isoquinolinone, 4-bromo-7-(1-methylethyl) (CAS no. 2138197-02-9) stands out as a versatile and highly reactive compound with broad applications in chemical biology and materials science. Its unique structural features make it an invaluable scaffold for developing novel pharmaceuticals and advanced materials. As research continues to uncover new methodologies for modifying and utilizing this compound, its significance is expected to grow even further, driving innovation across multiple scientific disciplines.